1-Benzoylpiperazine hydrochloride
Cat. No. B1280916
Key on ui cas rn:
56227-55-5
M. Wt: 226.7 g/mol
InChI Key: KSVFXAZDBKITEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09339503B2
Procedure details
2-Methylsulfanyl-5,6,7,8-tetrahydro-3H-quinazolin-4-one (100 mg; 0.51 mmol), phenylpiperazin-1-ylmethanone hydrochloride (115.5 mg; 0.51 mmol) and triethylamine (141.3 μl; 1.02 mmol) are reacted in isoamyl alcohol (1 ml) in accordance with the procedure for Example 9 (reaction time 6 h) and worked up. The crystals obtained after purification by column chromatography are dissolved in acetonitrile and water and freeze-dried; yield: 47 mg (27%), crystals;
Quantity
100 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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CS[C:3]1[NH:12][C:11](=[O:13])[C:10]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=2[N:4]=1.Cl.[C:15]1([C:21]([N:23]2[CH2:28][CH2:27][NH:26][CH2:25][CH2:24]2)=[O:22])[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C(N(CC)CC)C>C(O)CC(C)C>[C:21]([N:23]1[CH2:28][CH2:27][N:26]([C:3]2[NH:12][C:11](=[O:13])[C:10]3[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=3[N:4]=2)[CH2:25][CH2:24]1)(=[O:22])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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100 mg
|
|
Type
|
reactant
|
|
Smiles
|
CSC1=NC=2CCCCC2C(N1)=O
|
|
Name
|
|
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Quantity
|
115.5 mg
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C1(=CC=CC=C1)C(=O)N1CCNCC1
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|
Name
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|
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Quantity
|
141.3 μL
|
|
Type
|
reactant
|
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Smiles
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C(C)N(CC)CC
|
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Name
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|
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Quantity
|
1 mL
|
|
Type
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solvent
|
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Smiles
|
C(CC(C)C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The crystals obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
|
after purification by column chromatography
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
are dissolved in acetonitrile
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
water and freeze-dried
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)N1CCN(CC1)C1=NC=2CCCCC2C(N1)=O
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
